(2S)-3,3-dimethyl-2-(methylamino)butanoic acid

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: (2S)-3,3-dimethyl-2-(methylamino)butanoic acid
• InChI: InChI=1S/C7H15NO2/c1-7(2,3)5(8-4)6(9)10/h5,8H,1-4H3,(H,9,10)/t5-/m1/s1
• InChI Key: KWWFNGCKGYUCLC-RXMQYKEDSA-N
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)O)NC
• Canonical SMILES: CC(C)(C)C(C(=O)O)NC

Description

(2S)-3,3-Dimethyl-2-(methylamino)butanoic acid is a chiral carboxylic acid derivative characterized by:

• A butanoic acid backbone with stereochemistry defined at the C2 position (S-configuration).
• A methylamino group (-NHCH₃) at the C2 position.
• 3,3-Dimethyl substituents at the C3 position, imparting steric bulk and hydrophobicity.

This compound is structurally significant in pharmaceutical chemistry, particularly as a metabolite or synthetic intermediate. For example, it shares structural motifs with the metabolite of MDMB-4en-PINACA, a synthetic cannabinoid receptor agonist . Additionally, derivatives of this compound are noted in the context of antiviral drug impurities, such as Paxlovid Impurity 16, highlighting its relevance in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid typically involves the use of methylamine and other reagents. One common method involves the reaction of a suitable precursor with methylamine under controlled conditions to introduce the methylamino group. The reaction conditions, such as temperature and pH, are carefully monitored to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In industrial settings, the production of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid may involve large-scale synthesis using automated reactors and continuous flow systems. These methods allow for the efficient production of the compound in large quantities while maintaining strict quality control standards .

Chemical Reactions Analysis

Types of Reactions

(2S)-3,3-dimethyl-2-(methylamino)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The methylamino group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The reaction conditions, such as solvent choice and temperature, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

(2S)-3,3-dimethyl-2-(methylamino)butanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at the C2 Position

The C2 substituent significantly influences physicochemical properties and biological activity. Key analogs include:

Compound Name	C2 Substituent	C3 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
(2S)-3,3-Dimethyl-2-(methylamino)butanoic acid	Methylamino (-NHCH₃)	3,3-Dimethyl	C₇H₁₅NO₂	161.20	Metabolite of synthetic cannabinoids; potential pharmaceutical intermediate .
(2S)-3-Methyl-2-(2-oxo-1,3-diazinan-1-yl)butanoic acid	2-Oxo-1,3-diazinane	3-Methyl	C₉H₁₅N₂O₃	199.23	Increased steric bulk from the heterocyclic ring; altered pharmacokinetics due to hydrogen-bonding potential .
(2S)-3,3-Dimethyl-2-(methylsulfonylamino)butanoic acid	Methylsulfonylamino (-NHSO₂CH₃)	3,3-Dimethyl	C₇H₁₅NO₄S	233.27	Enhanced acidity and solubility from sulfonyl group; potential protease inhibitor scaffold .
(2S)-2-Acetoxy-3-methylbutanoic acid	Acetoxy (-OCOCH₃)	3-Methyl	C₇H₁₂O₄	160.17	Ester derivative; may act as a prodrug, hydrolyzing to active carboxylic acid .

Key Observations:

• Methylamino vs. Sulfonylamino: The methylamino group in the target compound enables hydrogen bonding, while sulfonylamino derivatives exhibit stronger electron-withdrawing effects, altering acidity and receptor interactions .
• Heterocyclic vs.

Stereochemical and Positional Isomers

Variations in stereochemistry or methyl group positioning modulate biological activity:

Compound Name	Structure	Key Differences	Implications
(2R,3S)-3-Amino-2-methylbutanoic acid	C2: Methyl; C3: Amino (R,S-configuration)	Stereochemical inversion at C2 and amino substitution at C3	Altered metabolic pathways; potential γ-aminobutyric acid (GABA) analog .
(2S,3R)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-hydroxybutanoic acid	C2: Boc-protected methylamino; C3: Hydroxy	Hydroxy group introduces polarity; Boc protection enhances stability during synthesis .

Key Observations:

• Stereochemistry : The (2S) configuration in the target compound is critical for binding to enzymes or receptors, as seen in related pharmaceutical impurities .
• Hydroxy vs. Methyl Groups : Hydroxy substituents (e.g., in ) increase hydrophilicity, affecting membrane permeability .

Pharmaceutical and Metabolic Relevance

• MDMB-4en-PINACA Metabolite: The (S)-3,3-dimethyl-2-(pent-4-en-1-yl indazole carboxamido)butanoic acid metabolite shares the dimethylbutanoic acid core, highlighting metabolic stability of this scaffold in vivo .
• Paxlovid Impurity 16: Incorporates a 3,3-dimethyl-2-(trifluoroacetamido)butanoyl group, underscoring the role of dimethylbutanoic acid derivatives in antiviral drug synthesis .

Biological Activity

(2S)-3,3-dimethyl-2-(methylamino)butanoic acid, commonly referred to as a methylamino acid derivative, has garnered attention for its potential biological activities. This compound is characterized by a unique molecular structure that includes a carboxylic acid group and a methylamino group, which may influence its reactivity and interactions within biological systems. The compound's molecular formula is C7H15NO2, with a molecular weight of approximately 145.20 g/mol .

The structural characteristics of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid include:

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• Functional Groups: Carboxylic acid and methylamino

These features suggest potential for various chemical reactions, including nucleophilic substitutions due to the presence of the methylamino group .

Research indicates that (2S)-3,3-dimethyl-2-(methylamino)butanoic acid may interact with several biological pathways. Its structural similarity to other amino acids allows it to participate in protein synthesis and metabolic processes. Preliminary studies suggest it may act as an inhibitor in certain enzymatic reactions, particularly those involving methyltransferases .

Inhibition Studies

Inhibition assays have been conducted to assess the compound's effects on nicotinamide N-methyltransferase (NNMT), an enzyme involved in various metabolic pathways. For example:

• IC50 Values: Studies report IC50 values indicating the concentration required for 50% inhibition of NNMT activity. These values are crucial for understanding the compound's potency and potential therapeutic applications .

Comparative Analysis with Similar Compounds

To better understand the uniqueness of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid, a comparison with structurally similar compounds is beneficial:

Compound Name	Molecular Formula	Key Features
(2R)-3,3-dimethyl-2-(methylamino)butanoic acid	C7H15NO2	Stereoisomer with different biological activity
4-Amino-4-methylpentanoic acid	C5H13N	Lacks the methylamino group; used as a supplement
L-Leucine	C6H13NO2	Essential amino acid; differs in structure but similar in function

This table highlights how variations in stereochemistry and functional groups can lead to different biological activities and applications .

Therapeutic Applications

Recent studies have explored the potential therapeutic applications of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid in metabolic disorders and neurological conditions due to its role in methylation processes . The compound's ability to modulate enzyme activity suggests it could be beneficial in developing treatments for conditions like obesity or diabetes.

Toxicological Assessments

Toxicological evaluations are essential for understanding safety profiles. Initial findings indicate that at therapeutic doses, (2S)-3,3-dimethyl-2-(methylamino)butanoic acid exhibits low toxicity; however, further studies are required to establish comprehensive safety data .